Cas no 2411180-02-2 (N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide)

• Product Name: N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide
• CAS No: 2411180-02-2
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 6061396
• PubChem ID: 165795849
• Update Time: 2025-07-02

N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide
• Z3058786118
• EN300-26577679
• 2411180-02-2

• Inchi： 1S/C18H24N2O3/c1-3-17(21)19-12-14-4-6-16(7-5-14)18(22)20-13(2)15-8-10-23-11-9-15/h3-7,13,15H,1,8-12H2,2H3,(H,19,21)(H,20,22)/t13-/m1/s1
• InChI Key： HLVYEPOCYGSVKD-CYBMUJFWSA-N
• SMILES： O1CCC(CC1)[C@@H](C)NC(C1C=CC(CNC(C=C)=O)=CC=1)=O

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Additional information on N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide

Recent Advances in the Study of N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide (CAS: 2411180-02-2)

N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide (CAS: 2411180-02-2) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and targeted drug delivery systems. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis of N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide involves a multi-step process that ensures high purity and yield. Key steps include the chiral synthesis of the (1R)-1-(oxan-4-yl)ethyl moiety and the subsequent coupling with 4-[(prop-2-enamido)methyl]benzamide. Advanced analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm the compound's structure and stereochemistry. These efforts have laid a solid foundation for further pharmacological evaluations.

In vitro studies have demonstrated that N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide exhibits potent inhibitory activity against specific protein targets involved in inflammatory pathways. For instance, it has been shown to selectively inhibit the interaction between certain cytokines and their receptors, thereby attenuating inflammatory responses. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its ability to cross the blood-brain barrier (BBB) has sparked interest in its application for neurodegenerative diseases.

Recent in vivo studies have further validated the therapeutic potential of this compound. In animal models of chronic inflammation, administration of N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide resulted in significant reduction of pro-inflammatory markers and amelioration of disease symptoms. Notably, the compound displayed a favorable safety profile with minimal off-target effects, highlighting its suitability for further clinical development. Pharmacokinetic analyses revealed good oral bioavailability and sustained plasma concentrations, which are critical for its therapeutic efficacy.

Beyond its anti-inflammatory properties, N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide has also been investigated for its role in targeted drug delivery. The presence of the prop-2-enamido group allows for facile conjugation with various drug molecules or nanoparticles, enabling the development of targeted therapies. Preliminary studies have shown that such conjugates can enhance drug accumulation at disease sites while minimizing systemic toxicity, offering a promising strategy for cancer treatment and other precision medicine applications.

In conclusion, N-[(1R)-1-(oxan-4-yl)ethyl]-4-[(prop-2-enamido)methyl]benzamide (CAS: 2411180-02-2) represents a versatile and promising compound in the realm of chemical biology and medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activities, make it a valuable candidate for further research and development. Future studies should focus on optimizing its pharmacokinetic properties, exploring additional therapeutic indications, and advancing it toward clinical trials. The ongoing research on this compound underscores its potential to address unmet medical needs and contribute to the advancement of precision medicine.